Cas no 93460-55-0 (8-deacetylyunaconitine)

• Product Name: 8-deacetylyunaconitine
• CAS No: 93460-55-0
• Molecular Formula: C₃₃H₄₇NO₁₀
• Molecular Weight: 617.727
• CID: 2054536
• PubChem ID: 14139448

8-deacetylyunaconitine Properties

Names and Identifiers

• 8-deacetylyunaconitine
• CID 14139448
• 93460-55-0
• [11-ethyl-5,8,14-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate
• 8-Deacetyl yunaconitine
• DA-50009
• 8-deacetylyunaconitine?

• InChIKey： DHVYLCVNTWPXSI-UHFFFAOYSA-N
• Inchi： InChI=1S/C33H47NO10/c1-7-34-15-30(16-39-2)20(35)12-21(41-4)33-19-13-31(37)22(42-5)14-32(38,24(27(33)34)25(43-6)26(30)33)23(19)28(31)44-29(36)17-8-10-18(40-3)11-9-17/h8-11,19-28,35,37-38H,7,12-16H2,1-6H3
• SMILES： CCN1CC2(C(CC(C34C2C(C(C31)C5(CC(C6(CC4C5C6OC(=O)C7=CC=C(C=C7)OC)O)OC)O)OC)OC)O)COC

Computed Properties

• Exact Mass: 617.31999670g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 10
• Monoisotopic Mass: 617.31999670g/mol
• Heavy Atom Count: 44
• Complexity: 1120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids